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Compound of Interest

Compound Name: Vantal

CAS No.: 39474-56-1

Cat. No.: B1217016

Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of Vantal (CAS 39474-56-1) in a laboratory environment. A specific Safety Data Sheet (SDS)

for this exact chemical mixture is not readily available. The information herein is synthesized

from data on its primary components, DDT (1,1'-(2,2,2-Trichloroethane-1,1-diyl)bis(4-

chlorobenzene)) and Dimethoate (O,O-dimethyl S-methylcarbamoylmethyl

phosphorodithioate), as well as general safety protocols for organophosphate and chlorinated

hydrocarbon compounds. This guide is intended for researchers, scientists, and drug

development professionals and should be used in conjunction with your institution's established

safety protocols and a thorough risk assessment.

Vantal is a chemical compound with the molecular formula C19H21Cl5NO3PS2 and a

molecular weight of 583.7 g/mol . It is classified as an organophosphate and is typically a

crystalline solid or powder. Given its composition, Vantal should be handled as a highly toxic

substance with potential for acute and chronic health effects.
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Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize

exposure when handling Vantal. The following table summarizes the recommended PPE

based on the hazards associated with its components.

Protection Type Recommended Equipment Rationale and Specifications

Respiratory Protection

NIOSH-approved respirator

with cartridges for organic

vapors and particulates (P100

filter).

Vantal is a solid, but aerosols

may be generated during

handling. Its components are

toxic if inhaled. For

concentrations exceeding 0.5

mg/m³, a supplied-air

respirator with a full facepiece

is recommended.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Vantal and its components are

harmful in contact with skin.[2]

[3] Always check glove

manufacturer's compatibility

charts. Discard gloves

immediately after handling or if

contaminated.

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes,

dust, and aerosols.

Skin and Body Protection

A fully buttoned lab coat,

chemical-resistant apron, and

closed-toe shoes. For larger

quantities or in case of

potential for significant

exposure, chemical-resistant

coveralls are recommended.

To prevent skin contact.

Contaminated clothing should

be removed immediately and

decontaminated before reuse.

[4]

Chemical and Physical Properties
A summary of the known physical and chemical properties of Vantal and its components is

provided below for easy reference.
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Property
Vantal (CAS 39474-

56-1)
DDT (CAS 50-29-3)

Dimethoate (CAS

60-51-5)

Appearance
Crystalline solid or

powder

Colorless crystals or

off-white powder with

a slight, aromatic

odor.[5]

White crystalline solid

with a camphor-like

odor.[2]

Molecular Formula C19H21Cl5NO3PS2 C14H9Cl5 C5H12NO3PS2

Molecular Weight 583.7 g/mol 354.5 g/mol 229.28 g/mol

Melting Point Not available 108.5-109 °C 49-51 °C

Boiling Point Not available 260 °C (decomposes) 117 °C at 0.1 mmHg

Solubility Not available

Insoluble in water.

Soluble in many

organic solvents.

Soluble in water (25

g/L at 21 °C). Soluble

in most organic

solvents.

Toxicological Data and Exposure Limits
Vantal is expected to be highly toxic. The following table summarizes key toxicological data

and occupational exposure limits for its components.
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Parameter DDT Dimethoate

LD50 Oral (rat) 113-800 mg/kg[6][7] 150-400 mg/kg[8]

LD50 Dermal (rat) 2500-3000 mg/kg[7] 100-600 mg/kg

GHS Hazard Statements

H301 (Toxic if swallowed),

H351 (Suspected of causing

cancer), H372 (Causes

damage to organs through

prolonged or repeated

exposure), H410 (Very toxic to

aquatic life with long lasting

effects).[9][10]

H301+H311 (Toxic if

swallowed or in contact with

skin), H411 (Toxic to aquatic

life with long lasting effects).

[11]

OSHA PEL (TWA) 1 mg/m³ (skin)[12][13] Not established[4]

NIOSH REL (TWA) 0.5 mg/m³[1][13] Not established[14]

ACGIH TLV (TWA) 1 mg/m³[1] Not established[14]

Experimental Workflow for Handling Vantal
The following diagram outlines a standard workflow for safely handling Vantal in a laboratory

setting. Adherence to this workflow is crucial to minimize the risk of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/DDT
http://npic.orst.edu/factsheets/archive/ddttech.pdf
https://en.wikipedia.org/wiki/Dimethoate
http://npic.orst.edu/factsheets/archive/ddttech.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Clofenotane
https://www.echemi.com/sds/44-ddt-pid_Seven2145.html
https://cdn.caymanchem.com/cdn/msds/24246m.pdf
https://www.osha.gov/annotated-pels/table-z-1
https://www.cdc.gov/niosh/npg/npgd0174.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0733.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0596.pdf
https://www.cdc.gov/niosh/npg/npgd0174.html
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/Dimethoate_FAQ_PUB_ENG_0323.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0596.pdf
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/Dimethoate_FAQ_PUB_ENG_0323.pdf
https://www.benchchem.com/product/b1217016/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-vantal-in-a-research-setting
https://www.benchchem.com/product/b1217016/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-vantal-in-a-research-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vantal Handling Workflow

Preparation

Handling

Post-Handling & Cleanup

Conduct Risk Assessment

Review Component SDS (DDT & Dimethoate)

Assemble and Inspect PPE

Prepare and Verify Chemical Fume Hood

Prepare Spill Kit

Transport Vantal to Hood in Secondary Containment

Weigh Vantal in Hood

Prepare Solution or Perform Experiment

Decontaminate Glassware and Equipment

Segregate and Label Hazardous Waste

Clean and Decontaminate Fume Hood

Doff and Dispose of PPE Correctly

Wash Hands Thoroughly
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Vantal Handling Workflow
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Disposal Plan for Vantal Waste
All Vantal waste, including empty containers, contaminated PPE, and experimental residues,

must be treated as hazardous waste. The following plan outlines the required disposal

procedures.

Operational Plan:

Waste Segregation:

Solid Waste: Contaminated gloves, wipes, and other solid materials should be collected in

a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing Vantal should be collected in a separate, labeled, and

sealed hazardous waste container. Do not mix with other incompatible waste streams.

Sharps: Contaminated sharps (needles, scalpels) must be placed in a designated sharps

container for hazardous waste.

Empty Containers: Original Vantal containers are considered hazardous waste and should

not be disposed of in regular trash. They must be collected for hazardous waste disposal.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Vantal (DDT and Dimethoate mixture)," and the associated hazards (e.g.,

"Toxic," "Environmental Hazard").

Storage: Store hazardous waste in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to

dispose of Vantal waste down the drain or in regular trash.

The following diagram illustrates the decision-making process for the proper disposal of Vantal-
related waste.
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Vantal Waste Disposal Plan

Vantal Waste Generated

Identify Waste Type

Solid Waste (PPE, wipes)

Solid

Liquid Waste (solutions)

Liquid

Empty Vantal Container

Container

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container Treat as Hazardous Waste

Store in Satellite Accumulation Area

Contact EHS for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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